Cas no 1807393-52-7 (2,3-Dibromo-6-(difluoromethoxy)cinnamic acid)

• Product Name: 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid
• CAS No: 1807393-52-7
• MF: C₁₀H₆Br₂F₂O₃
• MW: 371.95764875412
• CID: 4970610
• Update Time: 2025-06-27

2,3-Dibromo-6-(difluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid

• Inchi： 1S/C10H6Br2F2O3/c11-6-2-3-7(17-10(13)14)5(9(6)12)1-4-8(15)16/h1-4,10H,(H,15,16)/b4-1+
• InChI Key： BPENJRMYPPBUDQ-DAFODLJHSA-N
• SMILES： BrC1=C(C=CC(=C1/C=C/C(=O)O)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5

Additional information on 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid

Comprehensive Overview of 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid (CAS No. 1807393-52-7)

2,3-Dibromo-6-(difluoromethoxy)cinnamic acid (CAS No. 1807393-52-7) is a halogenated cinnamic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and dibromo substitutions, exhibits remarkable potential in the development of novel bioactive molecules. Its structural features make it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and target specificity.

The growing interest in fluorinated compounds and brominated aromatic derivatives has propelled research into 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid. Fluorine incorporation, as seen in the difluoromethoxy group, is a strategic modification in drug design due to its ability to improve lipophilicity and bioavailability. Meanwhile, the bromine atoms contribute to electrophilic reactivity, enabling diverse functionalization pathways. Researchers are actively exploring its applications in crop protection, anti-inflammatory agents, and enzyme inhibition studies.

One of the most searched questions regarding this compound revolves around its synthetic routes. The preparation of 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid typically involves bromination of a precursor cinnamic acid derivative followed by difluoromethoxylation. Recent advancements in green chemistry have also spurred interest in eco-friendly protocols, such as catalytic bromination using N-bromosuccinimide (NBS) under mild conditions. These methods align with the industry's shift toward sustainable synthesis.

Another hot topic is the structure-activity relationship (SAR) of this compound. The electron-withdrawing effects of the difluoromethoxy group and the steric influence of the bromine substituents play pivotal roles in its interactions with biological targets. Computational studies, including molecular docking and DFT calculations, are frequently employed to predict its binding affinities, making it a subject of interest in cheminformatics and drug discovery forums.

In agrochemical applications, 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid is investigated for its potential as a herbicide intermediate. The difluoromethoxy moiety enhances soil persistence, while the bromine atoms contribute to pest resistance mechanisms. This dual functionality addresses the rising demand for high-efficacy crop protection solutions amid climate change challenges.

From a commercial perspective, the compound's patent landscape and supply chain are frequently queried. Manufacturers emphasize high-purity synthesis to meet the stringent requirements of pharmaceutical grade applications. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards such as ICH guidelines.

In summary, 2,3-Dibromo-6-(difluoromethoxy)cinnamic acid (CAS No. 1807393-52-7) stands at the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications, coupled with advancements in sustainable synthesis and computational modeling, position it as a compound of enduring relevance in scientific and industrial domains.